Cas no 1131622-26-8 (3-N-Cbz-3-methylbutane-1,3-diamine)

3-N-Cbz-3-methylbutane-1,3-diamine is a protected diamine derivative featuring a carboxybenzyl (Cbz) group at the 3-position and a methyl substituent on the same carbon. This compound serves as a valuable intermediate in organic synthesis, particularly in peptide chemistry and pharmaceutical research, where selective amine protection is required. The Cbz group offers reversible protection under mild hydrogenation conditions, enabling controlled deprotection without disrupting other functional groups. The methyl substitution introduces steric effects, influencing reactivity and selectivity in subsequent transformations. Its stable structure and compatibility with standard coupling reagents make it suitable for constructing complex molecular architectures. The compound is typically handled under inert conditions to preserve its integrity.

3-N-Cbz-3-methylbutane-1,3-diamine structure

1131622-26-8 structure

Product Name:3-N-Cbz-3-methylbutane-1,3-diamine

CAS No:1131622-26-8

MF:C₁₃H₂₀N₂O₂

MW:236.310103416443

MDL:MFCD11112252

CID:836374

Update Time:2026-04-29

3-N-Cbz-3-methylbutane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

- Benzyl (4-amino-2-methylbutan-2-yl)carbamate
- benzyl N-(4-amino-2-methylbutan-2-yl)carbamate
- INDEX NAME NOT YET ASSIGNED
- 3-N-Cbz-3-methylbutane-1,3-diamine
- MDL： MFCD11112252

3-N-Cbz-3-methylbutane-1,3-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C228033-10mg	3-N-Cbz-3-methylbutane-1,3-diamine	1131622-26-8		10mg	$ 50.00	2022-06-01
TRC	C228033-50mg	3-N-Cbz-3-methylbutane-1,3-diamine	1131622-26-8		50mg	$ 160.00	2022-06-01
TRC	C228033-100mg	3-N-Cbz-3-methylbutane-1,3-diamine	1131622-26-8		100mg	$ 250.00	2022-06-01
eNovation Chemicals LLC	K05633-1g	3-N-CBZ-3-methylbutane-1,3-diamine	1131622-26-8	>95%	1g	$295	2023-05-18
eNovation Chemicals LLC	K05633-5g	3-N-CBZ-3-methylbutane-1,3-diamine	1131622-26-8	>95%	5g	$895	2023-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1409995-250mg	Benzyl (4-amino-2-methylbutan-2-yl)carbamate	1131622-26-8	95+%	250mg	￥3265.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1409995-1g	Benzyl (4-amino-2-methylbutan-2-yl)carbamate	1131622-26-8	95+%	1g	￥8049.00	2024-08-09

3-N-Cbz-3-methylbutane-1,3-diamine Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
4. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

Additional information on 3-N-Cbz-3-methylbutane-1,3-diamine

Comprehensive Overview of 3-N-Cbz-3-methylbutane-1,3-diamine (CAS No. 1131622-26-8): Properties, Applications, and Innovations

3-N-Cbz-3-methylbutane-1,3-diamine (CAS No. 1131622-26-8) is a specialized organic compound widely recognized for its role in pharmaceutical intermediates and peptide synthesis. This diamine derivative features a Cbz (carbobenzyloxy) protecting group, which enhances its utility in multi-step synthetic pathways. Researchers and manufacturers value this compound for its high purity and structural versatility, making it a critical component in drug discovery and bioconjugation applications.

In recent years, the demand for 3-N-Cbz-3-methylbutane-1,3-diamine has surged due to its relevance in targeted drug delivery systems and antibody-drug conjugates (ADCs). These applications align with the growing interest in personalized medicine and cancer therapeutics, topics frequently searched in scientific databases and AI-driven research tools. The compound’s amine functionality allows for efficient crosslinking reactions, enabling the development of novel biomaterials and diagnostic probes.

The synthesis of 3-N-Cbz-3-methylbutane-1,3-diamine involves protective group chemistry, a technique often explored in organic chemistry forums and educational platforms. Its methylbutane backbone contributes to enhanced solubility in polar solvents, a property critical for laboratory-scale reactions. Analysts highlight its compatibility with solid-phase peptide synthesis (SPPS), a method trending in biotechnology discussions due to its efficiency in high-throughput screening.

From an SEO perspective, queries such as "Cbz-protected diamine uses" or "CAS 1131622-26-8 suppliers" reflect user interest in procurement and technical specifications. To address these needs, suppliers often provide detailed COAs (Certificates of Analysis) and MSDS documentation, ensuring compliance with global regulatory standards. The compound’s storage stability under inert conditions further enhances its marketability.

Innovations in green chemistry have also impacted the production of 3-N-Cbz-3-methylbutane-1,3-diamine. Researchers are exploring catalyst-free routes and biodegradable solvents to align with sustainability goals, a topic dominating academic conferences and industry reports. Such advancements resonate with environmentally conscious buyers searching for eco-friendly reagents.

In summary, 3-N-Cbz-3-methylbutane-1,3-diamine (CAS No. 1131622-26-8) exemplifies the intersection of cutting-edge science and practical applications. Its adaptability to emerging technologies and alignment with user search trends ensure its continued relevance in chemical research and industrial workflows.